Cas no 54766-66-4 (Acetamide, N-(5-acetyl-2-methylphenyl)-)

• Product name: Acetamide, N-(5-acetyl-2-methylphenyl)-
• CAS No: 54766-66-4
• MF: C₁₁H₁₃NO₂
• MW: 191.22642
• CID: 353734
• PubChem ID: 3702609

Acetamide, N-(5-acetyl-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-acetyl-2-methylphenyl)-
• N-(5-acetyl-2-methylphenyl)acetamide
• SCHEMBL13100053
• AKOS022342797
• DTXSID30395254
• 54766-66-4
• 5'-ACETYL-2'-METHYLACETANILIDE

• Inchi： InChI=1S/C11H13NO2/c1-7-4-5-10(8(2)13)6-11(7)12-9(3)14/h4-6H,1-3H3,(H,12,14)
• InChI Key： RDJDCGIJXKDWIR-UHFFFAOYSA-N
• SMILES： C(C1=CC(NC(=O)C)=C(C)C=C1)(=O)C

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17